Cas no 1824269-51-3 (2-(6-Chloro-9h-purin-9-yl)propan-1-amine hydrochloride)

• Product Name: 2-(6-Chloro-9h-purin-9-yl)propan-1-amine hydrochloride
• CAS No: 1824269-51-3
• MF: C₈H₁₁Cl₂N₅
• MW: 248.112438440323
• CID: 5690903
• PubChem ID: 86262728
• Update Time: 2025-08-05

2-(6-Chloro-9h-purin-9-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-240776
• AKOS026747432
• 1824269-51-3
• 2-(6-chloro-9H-purin-9-yl)propan-1-amine hydrochloride
• 2-(6-chloro-9H-purin-9-yl)propan-1-aminehydrochloride
• 2-(6-chloropurin-9-yl)propan-1-amine;hydrochloride
• F2167-1780
• 2-(6-Chloro-9h-purin-9-yl)propan-1-amine hydrochloride

• Inchi： 1S/C8H10ClN5.ClH/c1-5(2-10)14-4-13-6-7(9)11-3-12-8(6)14;/h3-5H,2,10H2,1H3;1H
• InChI Key： ZFTAUDQOKRWOAH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)C(C)CN.Cl

Computed Properties

• Exact Mass: 247.0391508g/mol
• Monoisotopic Mass: 247.0391508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 2-(6-Chloro-9h-purin-9-yl)propan-1-amine hydrochloride

Introduction to 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride (CAS No. 1824269-51-3)

2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1824269-51-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 6-chloro-purine moiety linked to a propylamine group, forming a versatile scaffold that can be modified for various pharmacological purposes.

The 6-chloro-purine moiety is a critical feature of this compound, as it is known for its ability to interact with biological targets such as enzymes and receptors. This interaction is often exploited in the design of therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. The presence of the chloro substituent on the purine ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the propylamine group contributes to the compound's solubility and bioavailability, which are essential factors in drug formulation.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride in the development of novel therapeutic strategies. Studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in oncology. The ability of this compound to modulate enzymatic activity has been explored in preclinical models, showing promise in inhibiting pathways involved in tumor growth and progression. Additionally, its structural similarity to known bioactive molecules makes it a attractive candidate for structure-based drug design.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for pharmaceutical applications. This salt form is commonly used in drug formulations due to its improved solubility and handling characteristics. The hydrochloride moiety also contributes to the compound's overall charge, which can influence its interactions with biological targets. These properties make 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride a versatile building block in medicinal chemistry.

In vitro studies have revealed that this compound exhibits inhibitory activity against various enzymes, including those involved in DNA replication and repair. Its ability to interfere with these enzymatic processes has implications for the development of antiviral and anticancer agents. Furthermore, its interaction with nucleic acid bases suggests potential applications in targeted therapies for genetic disorders. The 6-chloro-purine moiety's ability to bind to specific nucleotide sequences has been particularly noted in research exploring nucleoside analogs.

The synthesis of 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core purine scaffold, while nucleophilic substitution reactions have been employed to introduce the propylamine group.

The pharmacokinetic properties of this compound have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Preliminary data suggest that 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride exhibits moderate oral bioavailability and a favorable half-life, indicating its potential as a viable therapeutic agent.

Future research directions include exploring the compound's efficacy in clinical trials and expanding its applications into other therapeutic areas. Its structural flexibility allows for modifications that can tailor its pharmacological properties for specific indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

The growing interest in 2-(6-Chloro-9H-purin-9-yl)propan-1-amine hydrochloride underscores its significance in modern drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases. The combination of its unique chemical structure with advanced synthetic techniques positions it as a promising candidate for future medical breakthroughs.